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Compound of Interest

Compound Name:

3-(4-

Chlorobenzenesulfonyl)butyric

acid

Cat. No.: B031834 Get Quote

An In-depth Technical Guide to the Safe Handling of 3-(4-Chlorobenzenesulfonyl)butyric
acid

This guide provides a comprehensive overview of the essential safety and handling protocols

for 3-(4-Chlorobenzenesulfonyl)butyric acid. It is intended for researchers, scientists, and

drug development professionals who may handle this compound. The information herein is

synthesized from established safety data sheets and chemical principles to ensure a thorough

understanding of the associated risks and mitigation strategies.

Chemical Identity and Physicochemical Properties
3-(4-Chlorobenzenesulfonyl)butyric acid is a solid organic compound. Understanding its

fundamental properties is the first step in safe handling. These characteristics influence its

behavior and potential interactions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b031834?utm_src=pdf-interest
https://www.benchchem.com/product/b031834?utm_src=pdf-body
https://www.benchchem.com/product/b031834?utm_src=pdf-body
https://www.benchchem.com/product/b031834?utm_src=pdf-body
https://www.benchchem.com/product/b031834?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Empirical Formula C₁₀H₁₁ClO₄S

Molecular Weight 262.71 g/mol

Appearance Solid

SMILES String
CC(CC(O)=O)S(=O)

(=O)c1ccc(Cl)cc1

InChI Key
NPUIQANQRDIHLU-

UHFFFAOYSA-N

The structure combines a butyric acid moiety, which imparts acidic properties, and a 4-

chlorobenzenesulfonyl group. The presence of the sulfonyl group and the chlorinated aromatic

ring influences the compound's reactivity and toxicological profile.

Hazard Identification and Classification
This compound is classified as hazardous. The primary and most immediate risk is severe

damage to the eyes.

GHS Classification:

Eye Damage/Irritation: Category 1 (H318: Causes serious eye damage).

Signal Word:Danger

Pictogram: GHS05 (Corrosion)

Causality of Hazards: The corrosive nature, particularly to the eyes, is a significant concern.

While the specific data for skin corrosion is not listed for this exact molecule, the presence of

the butyric acid functional group suggests a potential for skin irritation or burns upon prolonged

contact.[1][2] Similarly, sulfonyl-containing compounds can be irritating.[3] Therefore, treating

the compound as a potential skin irritant is a prudent safety measure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC158560250&countryCode=US&language=en
https://capitalresin.com/strategies-for-the-safe-handling-of-sulfonic-acid/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Control and Personal Protective
Equipment (PPE)
A proactive approach to exposure control is critical. This involves a combination of engineering

controls and appropriate personal protective equipment.

Engineering Controls
Ventilation: Always handle 3-(4-Chlorobenzenesulfonyl)butyric acid in a well-ventilated

area. For procedures that may generate dust, a chemical fume hood is required.[1][4]

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[1]

Personal Protective Equipment (PPE)
The selection of PPE is directly dictated by the hazard classification. The mandatory PPE for

handling this compound includes:

Eye and Face Protection: Due to the "Causes serious eye damage" classification, chemical

safety goggles are mandatory at all times.[4] A face shield should also be worn, especially

when handling larger quantities or when there is a significant risk of splashing or dust

generation.[4]

Skin Protection:

Gloves: Wear chemically resistant gloves, such as nitrile or butyl rubber.[5] Gloves must

be inspected for integrity before each use and replaced immediately if compromised.

Proper glove removal technique (without touching the outer surface) must be followed to

avoid skin contact.

Protective Clothing: A lab coat or chemical-resistant apron must be worn. For larger scale

operations, impervious coveralls may be necessary.[4]

Respiratory Protection: If engineering controls are insufficient to control airborne dust, a

NIOSH-approved respirator should be used in accordance with the facility's respiratory

protection program.[6]
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Hazard Assessment

PPE Selection

User Action
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Eye Damage 1 (H318)
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Leads to
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Caption: Logic for PPE selection based on hazard classification.

Handling and Storage
Proper handling and storage are essential to maintain the chemical's integrity and prevent

accidental exposure or incompatible reactions.

Safe Handling Practices
Avoid contact with skin, eyes, and clothing.[4]

Do not breathe dust.[1]
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Wash hands thoroughly after handling, and before eating, drinking, or smoking.[1][7]

Keep the container tightly closed when not in use.[4]

Use spark-proof tools and avoid sources of ignition, as related compounds can be

combustible.[5][7]

Storage Conditions
Storage Class: 6.1C - Combustible, acute toxic Cat. 3 / toxic compounds or compounds

which cause chronic effects.

Location: Store in a cool, dry, and well-ventilated place.[4]

Container: Keep in a tightly closed, suitable container.[1]

Incompatibilities: Store away from strong bases and oxidizing agents.[5][7] The sulfonyl

group may be sensitive to moisture, so a dry environment is critical.[8][9]

First-Aid Measures
Immediate and appropriate first aid is crucial in the event of an exposure. Always show the

Safety Data Sheet to attending medical personnel.
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Exposure Route First-Aid Protocol Citations

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention.

[2][6][10]

Skin Contact

Immediately remove all

contaminated clothing. Wash

skin with soap and plenty of

water for at least 15 minutes.

Seek medical attention if

irritation develops or persists.

[4][10]

Inhalation

Move the exposed person to

fresh air. If breathing is difficult,

administer oxygen. If breathing

has stopped, perform artificial

respiration. Seek immediate

medical attention.

[6][10]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Call a

physician or poison control

center immediately.

[1][2]

Accidental Release Measures (Spills)
In the event of a spill, prioritize personal safety and environmental protection.
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Spill Occurs

Evacuate non-essential personnel
and ensure ventilation

Don appropriate PPE
(Goggles, Face Shield, Gloves, Respirator if needed)

Contain the spill
(Cover with dry lime, sand, or soda ash)

Carefully sweep or scoop up material
into a suitable, closed container for disposal

Clean the spill area thoroughly

Dispose of waste as hazardous material
according to regulations

Spill Response Complete

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a spill.

Protocol:
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Evacuate: Keep unnecessary personnel away from the spill area.[1]

Ventilate: Ensure the area is well-ventilated.

Protect: Wear the appropriate PPE as described in Section 3.2.

Contain: Do not allow the chemical to enter drains or waterways.[1][5] Cover the spill with an

inert, non-combustible absorbent material such as dry sand, earth, or soda ash.[5]

Collect: Carefully place the absorbed material into a suitable, labeled, and closed container

for disposal.[1][5]

Decontaminate: Clean the spill area thoroughly.

Disposal Considerations
Waste generated from this compound must be treated as hazardous.

Classification: Waste is classified as hazardous.[1]

Procedure: Dispose of the material and its container at an approved waste disposal plant.[1]

[11]

Prohibitions: Do not empty into drains or release into the environment.[1][5] All local, state,

and federal regulations for hazardous waste disposal must be followed.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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